N-(2-((2-phenyl-1H-indol-3-yl)thio)ethyl)cinnamamide

• IUPAC Name: (E)-3-phenyl-N-[2-[(2-phenyl-1H-indol-3-yl)sulfanyl]ethyl]prop-2-enamide
• InChI: InChI=1S/C25H22N2OS/c28-23(16-15-19-9-3-1-4-10-19)26-17-18-29-25-21-13-7-8-14-22(21)27-24(25)20-11-5-2-6-12-20/h1-16,27H,17-18H2,(H,26,28)/b16-15+
• InChI Key: HEUOWIWVSWSMDD-FOCLMDBBSA-N
• Canonical SMILES: C1=CC=C(C=C1)C=CC(=O)NCCSC2=C(NC3=CC=CC=C32)C4=CC=CC=C4
• Isomeric SMILES: C1=CC=C(C=C1)/C=C/C(=O)NCCSC2=C(NC3=CC=CC=C32)C4=CC=CC=C4
• Molecular Formula: C25H22N2OS
• Molecular Weight: 398.5 g/mol

Description

“N-(2-((2-phenyl-1H-indol-3-yl)thio)ethyl)cinnamamide” is a compound that contains an indole nucleus, which is a significant heterocyclic system found in many important synthetic drug molecules. Indole derivatives have been found to possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities.

Synthesis Analysis

The synthesis of indole derivatives has attracted the interest of researchers due to their diverse biological activities. The synthesis of similar compounds involves the substitution of ethyl acetate-2-sodium thiosulfate with indole (or methyl-/bromo-substituted indole), followed by hydrolysis and coupling with a series of benzylamines.

Molecular Structure Analysis

Indole is also known as benzopyrrole, which contains a benzenoid nucleus and has 10 π-electrons (two from a lone pair on nitrogen and double bonds provide eight electrons) which makes them aromatic in nature.

Chemical Reactions Analysis

Indole derivatives have been found to undergo electrophilic substitution readily due to excessive π-electrons delocalization. The hydrolysis of the esters with time was deduced from the disappearance of the signals of the ethoxy group in the NMR.

Physical And Chemical Properties Analysis

Indole derivatives are physically crystalline and colorless in nature with specific odors. The exact physical and chemical properties of “N-(2-((2-phenyl-1H-indol-3-yl)thio)ethyl)cinnamamide” are not available in the retrieved sources.

Scientific Research Applications

Antiviral Activity

. . .

Anti-Influenza Activity

. .

Anti-Cancer Properties

. .

Antimicrobial Activity

. .

Anti-Inflammatory Properties

. .

Treatment of Various Disorders

. .

Mechanism of Action

Target of Action

Indole derivatives have been found to bind with high affinity to multiple receptors . This suggests that “N-(2-((2-phenyl-1H-indol-3-yl)thio)ethyl)cinnamamide” might also interact with multiple targets in the body.

Mode of Action

Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Biochemical Pathways

Given the wide range of biological activities of indole derivatives, it is likely that this compound affects multiple biochemical pathways .

Result of Action

Given the biological activities of indole derivatives, it is likely that this compound has a wide range of effects at the molecular and cellular level .

Future Directions

Indole derivatives have an immeasurable potential to be explored for newer therapeutic possibilities. The development of novel indole derivatives and the investigation of their biological activities are areas of ongoing research.